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Compound of Interest

Compound Name: N-(Azido-PEG3)-N-bis(PEG4-Boc)

Cat. No.: B8106320

Introduction

N-(Azido-PEG3)-N-bis(PEG4-Boc) represents a specialized, branched polyethylene glycol
(PEG) linker designed for advanced bioconjugation and drug development applications,
particularly in the construction of Proteolysis Targeting Chimeras (PROTACSs). While direct
experimental data for this exact molecule is not readily available in public literature, this guide
extrapolates from closely related and commercially available analogs to provide a
comprehensive technical overview of its anticipated structure, properties, and applications. This
molecule belongs to a class of heterotrifunctional linkers featuring a central nitrogen atom
derivatized with three distinct arms: an azido-PEG3 arm for click chemistry, and two PEG4
arms terminating in tert-butyloxycarbonyl (Boc)-protected amines.

The strategic design of this linker allows for the precise and controlled assembly of complex
biomolecular conjugates. The azide group serves as a versatile handle for copper-catalyzed
azide-alkyne cycloaddition (CUAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC)
reactions.[1][2] The two Boc-protected amine arms, upon deprotection, offer sites for
conjugation to various biomolecules, such as ligands for target proteins or E3 ubiquitin ligases
in the context of PROTACSs.[3] The PEG spacers enhance solubility and can modulate the
pharmacokinetic properties of the final conjugate.[4]

Core Properties and Specifications

Based on the analysis of related structures, the anticipated properties of N-(Azido-PEG3)-N-
bis(PEG4-Boc) and its common analogs are summarized below. It is crucial to note that the
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exact values will vary depending on the specific isomer and purity.

Table 1: Physicochemical Properties of Related Branched PEG Linkers

N-(Azido-PEG3)-N-

N-(Azido-PEG3)-N- N-(Azido-PEG3)-N-
(PEG3-NH-Boc)-

Property Boc-PEG4-acid[5] Boc-PEG4-t-butyl
PEG3-t-butyl
[6] ester[7]
ester[8]
Molecular Formula C24H46N4011 C28H54N4011 C34H67N5013
Molecular Weight 566.65 g/mol 622.76 g/mol 753.9 g/mol
Purity >95% >96% 98%
CAS Number 2112731-95-8 2112731-94-7 Not Available
Storage Conditions -20°C[9] -20°C -20°C[8]
- Soluble in DMSO, Soluble in DMSO, Soluble in DMSO,
Solubility
DCM, DMF DCM, DMF[8] DCM, DMF[8]

Experimental Protocols and Methodologies

The utility of N-(Azido-PEG3)-N-bis(PEG4-Boc) and its analogs lies in their reactive functional
groups. Below are generalized protocols for their key applications.

Protocol 1: Boc Deprotection to Expose Primary Amines

The Boc protecting groups can be efficiently removed under acidic conditions to yield free
primary amines, which are then available for subsequent conjugation reactions.

Materials:
e N-(Azido-PEG3)-N-bis(PEG4-Boc) or related compound
 Trifluoroacetic acid (TFA)

e Dichloromethane (DCM)
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Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Rotary evaporator

HPLC for purification and analysis

Procedure:

Dissolve the Boc-protected PEG linker in DCM (e.g., 10 mg/mL).
Add an excess of TFA (e.g., 20-50% v/v) to the solution.

Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction progress by
TLC or LC-MS.

Upon completion, remove the TFA and DCM under reduced pressure using a rotary
evaporator.

Neutralize the residue by dissolving it in DCM and washing with saturated sodium
bicarbonate solution.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

Evaporate the solvent to obtain the deprotected product, which can be further purified by
HPLC if necessary.

Protocol 2: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

The azide group is a versatile handle for "click chemistry," allowing for highly efficient and

specific conjugation to alkyne-containing molecules.

Materials:
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Azido-functionalized PEG linker
Alkyne-containing molecule (e.g., a protein ligand)
Copper(ll) sulfate (CuS0O4)

Sodium ascorbate

Solvent (e.g., DMSO/water mixture)

HPLC for purification and analysis

Procedure:

Dissolve the azido-PEG linker and the alkyne-containing molecule in a suitable solvent
mixture like DMSO/water.

Prepare a fresh solution of sodium ascorbate in water.
Prepare a solution of CuSO4 in water.

Add the sodium ascorbate solution to the reaction mixture, followed by the CuSO4 solution.
The final concentration of copper is typically in the range of 50-100 uM.

Stir the reaction at room temperature for 1-12 hours. Monitor the reaction by LC-MS.

Upon completion, the desired triazole-linked product can be purified by preparative HPLC.

Logical and Experimental Workflows

The following diagrams illustrate the key reactions and logical steps in utilizing branched PEG
linkers like N-(Azido-PEG3)-N-bis(PEG4-Boc).

[ N-(Azido-PEG3)-N-bis(PEG4-Boc) (:‘zd'?rgg?ndggﬁ) [ N-(Azido-PEG3)-N-bis(PEG4-NH2) ]
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Caption: Boc Deprotection Workflow.
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Caption: PROTAC Synthesis Pathway.

Applications in Drug Development

The primary application for this class of linkers is in the synthesis of PROTACs.[1][2] PROTACs
are bifunctional molecules that simultaneously bind to a target protein and an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent proteasomal degradation of the target
protein.[3] The branched nature of N-(Azido-PEG3)-N-bis(PEG4-Boc) could allow for the
attachment of two E3 ligase ligands, potentially increasing the avidity and efficacy of the
resulting PROTAC.

Beyond PROTACS, these linkers are valuable in creating other complex bioconjugates. For
instance, they can be used to attach multiple copies of a targeting ligand to a nanopatrticle or to
conjugate two different imaging agents to a single carrier molecule for multimodal imaging. The
azide functionality also allows for their use in bioconjugation to cells or other biological systems
that have been metabolically engineered to display alkyne groups.

Conclusion
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N-(Azido-PEG3)-N-bis(PEG4-Boc) and its related analogs are powerful tools for researchers
in chemistry, biology, and medicine. Their heterotrifunctional nature provides a versatile
platform for the construction of sophisticated molecular architectures with precise control over
the placement of different functionalities. While the exact compound of interest may be a
custom synthesis product, the principles and protocols outlined in this guide, based on closely
related structures, provide a solid foundation for its successful application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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